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Compound of Interest

Compound Name: Remodelin

Cat. No.: B1387608 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Remodelin, a potent

and specific inhibitor of N-acetyltransferase 10 (NAT10), in pre-clinical in-vivo mouse models.

This document details recommended dosage regimens, administration protocols, and the

underlying signaling pathways affected by Remodelin, particularly in the context of cancer

research.

Quantitative Data Summary
The following tables summarize the reported dosages, administration routes, and frequencies

of Remodelin used in various mouse models. These data are compiled from peer-reviewed

studies and are intended to serve as a guide for designing in-vivo experiments.
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Cancer Type
Mouse

Model
Dosage

Administratio

n Route
Frequency

Study

Outcome

Prostate

Cancer

Nude mice

with PC-3 cell

xenografts

2 mg/kg (low

dose), 20

mg/kg (high

dose)

Injected

(route not

specified)

Every two

days for 4

weeks

Significantly

reduced

tumor growth.

[1]

Non-Small

Cell Lung

Cancer

(NSCLC)

Nude mice

with A549 cell

xenografts

20 mg/kg
Intraperitonea

l injection

Every other

day

Attenuated

tumor

proliferation,

invasion, and

metastasis.

Cervical

Cancer

Nude mice

with SiHa cell

xenografts

20 mg/kg
Intraperitonea

l injection

Every 3 days

for 4 weeks

Prevented

cervical

cancer

growth in

vivo.[2]

Hepatocellula

r Carcinoma

(HCC)

Nude mice

with a

xenograft

model

Not specified Not specified Not specified

Enhanced the

efficacy of

doxorubicin.

[3]

Breast

Cancer

Not specified

in abstract

Not specified

in abstract

Not specified

in abstract

Not specified

in abstract

Attenuated

doxorubicin

resistance.[4]

Experimental Protocols
Preparation of Remodelin for In-Vivo Administration
Materials:

Remodelin powder

Dimethyl sulfoxide (DMSO)

Polyethylene glycol 300 (PEG300)
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Saline (0.9% NaCl)

Sterile, pyrogen-free microcentrifuge tubes

Sterile syringes and needles

Protocol:

Vehicle Preparation: Prepare a vehicle solution of 10% DMSO, 40% PEG300, and 50%

saline.

Remodelin Stock Solution: Dissolve Remodelin powder in 100% DMSO to create a stock

solution of the desired concentration (e.g., 20 mg/mL). Ensure complete dissolution by

vortexing.

Final Dosing Solution: On the day of administration, dilute the Remodelin stock solution with

the vehicle to achieve the final desired concentration for injection. For example, to prepare a

2 mg/mL dosing solution from a 20 mg/mL stock, mix 1 part of the stock solution with 9 parts

of the vehicle.

Sterilization: Filter the final dosing solution through a 0.22 µm sterile filter into a sterile tube

before administration.

Storage: Store the stock solution at -20°C. Prepare the final dosing solution fresh for each

administration.

Administration of Remodelin in a Xenograft Mouse
Model
Animal Model:

Immunocompromised mice (e.g., BALB/c nude, NOD/SCID) are commonly used for

xenograft studies.

The choice of mouse strain should be appropriate for the specific cancer cell line being used.

Tumor Cell Implantation:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1387608?utm_src=pdf-body
https://www.benchchem.com/product/b1387608?utm_src=pdf-body
https://www.benchchem.com/product/b1387608?utm_src=pdf-body
https://www.benchchem.com/product/b1387608?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1387608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Culture the desired cancer cell line (e.g., A549 for NSCLC, PC-3 for prostate cancer) under

standard conditions.

Harvest the cells and resuspend them in a sterile, serum-free medium or phosphate-buffered

saline (PBS).

For subcutaneous xenografts, inject approximately 1-5 x 10^6 cells in a volume of 100-200

µL into the flank of each mouse.

Remodelin Administration Protocol (Intraperitoneal Injection):

Once the tumors reach a palpable size (e.g., 50-100 mm³), randomize the mice into control

and treatment groups.

Weigh each mouse to calculate the precise volume of the Remodelin dosing solution to be

administered.

Restrain the mouse appropriately. For intraperitoneal (IP) injection, position the mouse with

its head tilted downwards.

Insert a 25-27 gauge needle into the lower right or left quadrant of the abdomen, avoiding

the midline to prevent damage to the bladder or cecum.

Gently inject the calculated volume of the Remodelin solution or vehicle control.

Monitor the mice regularly for tumor growth, body weight changes, and any signs of toxicity.

Tumor volume can be calculated using the formula: (Length x Width²)/2.

Signaling Pathways and Experimental Workflows
NAT10 Signaling Pathway in Cancer Progression
Remodelin functions as a specific inhibitor of N-acetyltransferase 10 (NAT10). NAT10 is an

enzyme that catalyzes the N4-acetylcytidine (ac4C) modification on RNA, which plays a crucial

role in regulating RNA stability and translation. In several cancers, NAT10 is upregulated and

promotes tumor progression through various signaling pathways, including the Epithelial-

Mesenchymal Transition (EMT).
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Caption: Remodelin inhibits NAT10, disrupting cancer-promoting signaling.

By inhibiting NAT10, Remodelin reduces ac4C levels on target mRNAs, leading to their

destabilization and reduced translation. This can suppress the expression of oncogenes and

key regulators of EMT. The downregulation of mesenchymal markers like vimentin and

upregulation of epithelial markers such as E-cadherin are hallmarks of EMT reversal, which is

associated with decreased cell migration, invasion, and metastatic potential.[4][5][6]

Experimental Workflow for In-Vivo Remodelin Efficacy
Study
The following diagram illustrates a typical workflow for evaluating the efficacy of Remodelin in

a mouse xenograft model.
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Caption: Workflow for assessing Remodelin's in-vivo anti-tumor effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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